3-(3-Chloro-4-methoxycarbonylphenyl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 3-(3-chloro-4-methoxycarbonylphenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C15H10ClFO4/c1-21-15(20)10-4-2-8(7-12(10)16)11-6-9(14(18)19)3-5-13(11)17/h2-7H,1H3,(H,18,19)
• InChI Key: XINBBSLUICJYKK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)C2=C(C=CC(=C2)C(=O)O)F)Cl
• Molecular Formula: C15H10ClFO4
• DSSTOX Substance ID: DTXSID00692005
• Molecular Weight: 308.69 g/mol
• CAS RN: 1261986-24-6

Description

3-(3-Chloro-4-methoxycarbonylphenyl)-4-fluorobenzoic acid (CMCFBA) is a phenolic compound that has recently been studied for its potential uses in scientific research. CMCFBA is a versatile compound that can be used in a variety of applications due to its unique chemical structure. In

Scientific Research Applications

3-(3-Chloro-4-methoxycarbonylphenyl)-4-fluorobenzoic acid, 95% has been studied for its potential applications in scientific research. For example, 3-(3-Chloro-4-methoxycarbonylphenyl)-4-fluorobenzoic acid, 95% has been used as a substrate in the study of the enzyme, cytochrome P450. It has also been used as an inhibitor in the study of the enzyme, xanthine oxidase. In addition, 3-(3-Chloro-4-methoxycarbonylphenyl)-4-fluorobenzoic acid, 95% has been used as a fluorescent probe in the study of the enzyme, tyrosinase.

Mechanism of Action

The mechanism of action of 3-(3-Chloro-4-methoxycarbonylphenyl)-4-fluorobenzoic acid, 95% is not yet fully understood. However, it is believed that 3-(3-Chloro-4-methoxycarbonylphenyl)-4-fluorobenzoic acid, 95% is able to interact with enzymes through a non-covalent binding process. This interaction is thought to be mediated by hydrogen bonding and hydrophobic interactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3-Chloro-4-methoxycarbonylphenyl)-4-fluorobenzoic acid, 95% are not yet fully understood. However, it has been suggested that 3-(3-Chloro-4-methoxycarbonylphenyl)-4-fluorobenzoic acid, 95% may interact with and inhibit certain enzymes, such as cytochrome P450, xanthine oxidase, and tyrosinase. In addition, it has been suggested that 3-(3-Chloro-4-methoxycarbonylphenyl)-4-fluorobenzoic acid, 95% may have anti-inflammatory, anti-bacterial, and anti-fungal properties.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(3-Chloro-4-methoxycarbonylphenyl)-4-fluorobenzoic acid, 95% in laboratory experiments include its high yield, its ability to interact with enzymes, and its ability to be used as a fluorescent probe. The limitations of using 3-(3-Chloro-4-methoxycarbonylphenyl)-4-fluorobenzoic acid, 95% in laboratory experiments include its high cost and the fact that its mechanism of action is not yet fully understood.

Future Directions

For 3-(3-Chloro-4-methoxycarbonylphenyl)-4-fluorobenzoic acid, 95% research include further investigation into its biochemical and physiological effects, further exploration of its potential applications in scientific research, and further research into its mechanism of action. In addition, further research into the synthesis of 3-(3-Chloro-4-methoxycarbonylphenyl)-4-fluorobenzoic acid, 95% may be necessary in order to improve its yield and reduce its cost. Finally, further research into the potential uses of 3-(3-Chloro-4-methoxycarbonylphenyl)-4-fluorobenzoic acid, 95% in drug development may be necessary in order to explore its potential therapeutic applications.

Synthesis Methods

3-(3-Chloro-4-methoxycarbonylphenyl)-4-fluorobenzoic acid, 95% can be synthesized via a multi-step process involving the reaction of 3-chloro-4-methoxycarbonylbenzoic acid with 4-fluorobenzaldehyde in the presence of an acid catalyst. The reaction is carried out in an aqueous solution, and the product is then isolated and purified by recrystallization. The yield of the reaction is typically around 95%.